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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B3418444

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and technical specifications of 2,3,5-Trimethacarb-d3, a deuterated analog of the
carbamate insecticide 2,3,5-Trimethacarb. This document is intended to assist researchers,
scientists, and drug development professionals in sourcing and utilizing this stable isotope-
labeled compound for analytical and research purposes.

Commercial Availability and Supplier Specifications

2,3,5-Trimethacarb-d3 is available from several commercial suppliers specializing in reference
standards and research chemicals. The following table summarizes the key quantitative data
for the offerings from prominent vendors. Please note that for some suppliers, detailed
information regarding purity and isotopic enrichment may require direct inquiry or accessing a
lot-specific Certificate of Analysis (CoA).
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Molecular Isotopic
. Catalog Molecular . Product . .
Supplier Weight ( Purity Enrichme
Number Formula Format
g/mol ) nt
Santa Cruz >09%
] sc-217471 Ci11H12D3N ) >05%
Biotechnol 196.26 Solid (TLC,
(example) 02 (example)
ogy example)
Information  Information
LGC TRC- Ci11H12DsN ) )
196.26 Neat not readily not readily
Standards T796162 02 ) )
available available
Information
MedChem HY- C11H12D3N _ _
196.26 Solid 99.85% not readily
Express 144173S (OF! )
available
Information  Information
Benchche Ci11H12D3N ) ) )
B1162093 o 196.26 Solid not readily not readily
m 2
available available

Note: Data presented is based on publicly available information and may vary by lot. It is highly
recommended to consult the supplier's Certificate of Analysis for the most accurate and up-to-
date specifications.

Mechanism of Action: Cholinesterase Inhibition

Like its non-deuterated counterpart, the primary mechanism of action for 2,3,5-Trimethacarb is
the inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is crucial for the breakdown
of the neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, carbamates lead
to an accumulation of acetylcholine, resulting in overstimulation of cholinergic receptors.[1] This
mechanism is the basis for their use as insecticides.

The following diagram illustrates the general signaling pathway of cholinesterase inhibition by
carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418444#commercial-suppliers-of-2-3-5-
trimethacarb-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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